Hexadecanoate
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Overview
Description
Hexadecanoate is a long-chain fatty acid anion that is the conjugate base of hexadecanoic acid (palmitic acid); major species at pH 7.3. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It is a long-chain fatty acid anion, a fatty acid anion 16:0, a 2-saturated fatty acid anion and an omega-methyl fatty acid anion. It is a conjugate base of a hexadecanoic acid.
Scientific Research Applications
Anticancer Properties
Hexadecanoic acid, extracted from marine organisms like Sea pens, has demonstrated potential anticancer properties. Studies have shown that compounds like Hexadecanoic acid can induce apoptosis in human breast cancer and cervical cancer cells. This suggests that Hexadecanoate may play a role in cancer treatment through the induction of apoptosis pathways (Sharifi et al., 2020).
Insecticidal Activity
n-Hexadecanoic acid has been identified in n-Hexane extracts of Epaltes divaricata and has shown significant insecticidal activity against pests like Aedes aegypti and Spodoptera litura. This suggests that this compound derivatives could be used in pest control, particularly in agricultural and medical settings (Amala et al., 2021).
Microbial Activity and Biodegradation
This compound compounds have been studied for their effects on microbial communities and their ability to biodegrade environmental contaminants. Research has shown that n-Hexadecanoic acid can alter microbial community structures and is involved in the microbial degradation of exogenous contaminants like n-hexadecane in different types of soils (Zyakun et al., 2011). Furthermore, studies indicate that this compound can impact the soil microbial biomass, affecting soil health and plant growth (Baoli et al., 2010).
Anticonvulsant Activities
Hexadecanoic acid, as part of non-polar extracts from Moringa oleifera leaves, has shown potential anticonvulsant activities. The compound delayed seizure latency in animal models, indicating its potential use in epilepsy therapy (González-Trujano et al., 2018).
Environmental and Ecological Applications
Hexadecanol, a derivative of Hexadecanoic acid, has been studied for its use as a reservoir evaporation retardant. It has been shown to not produce undesirable effects on public health, water quality, or fish and wildlife, making it an interesting subject for hydrologic and economic field evaluation in water conservation (Timblin et al., 1962).
Properties
CAS No. |
143-20-4 |
---|---|
Molecular Formula |
C16H31O2- |
Molecular Weight |
255.42 g/mol |
IUPAC Name |
hexadecanoate |
InChI |
InChI=1S/C16H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3,(H,17,18)/p-1 |
InChI Key |
IPCSVZSSVZVIGE-UHFFFAOYSA-M |
SMILES |
CCCCCCCCCCCCCCCC(=O)[O-] |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)[O-] |
143-20-4 | |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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